N-pyrimidin-2-ylphenylalanine
Overview
Description
N-pyrimidin-2-ylphenylalanine is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Mass Spectrometry Analysis
- Mass Spectrometry of N-(pyrimidin-2-yl)amino Acids : The study by Plaziak, Spychała, and Golankiewicz (1991) investigates the mass spectrometry of N-(pyrimidin-2-yl)amino acids, including N-(pyrimidin-2-yl)-phenylalanine, revealing insights into the decomposition patterns of these compounds, which are crucial for analytical applications in chemistry and biology (Plaziak et al., 1991).
Therapeutic Applications
- Potential of Peptide Nucleic Acids (PNA) in Therapeutics : Montazersaheb et al. (2018) discuss the use of Peptide Nucleic Acids, which include pyrimidine nucleobases, in gene alteration and anti-cancer therapy, highlighting the significant potential of pyrimidine derivatives in medical applications (Montazersaheb et al., 2018).
Enzyme Inhibition Studies
- Inhibitory Effects on HIV-1 Protease : Zhu et al. (2019) demonstrate the use of pyrimidine bases in enhancing the potency of HIV-1 protease inhibitors. Their findings suggest potential therapeutic applications of pyrimidine derivatives in treating HIV (Zhu et al., 2019).
Antitumor Activity
- Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : Research by Gangjee et al. (2000) on a novel N-pyrimidin-2-yl compound as an antitumor agent shows its dual inhibitory action on thymidylate synthase and dihydrofolate reductase, indicating significant implications in cancer treatment (Gangjee et al., 2000).
Biological Activities
- Biological Activities of Pyrimidine Derivatives : Rani et al. (2012) explore various biological activities such as antioxidant, anticancer, antibacterial, and anti-inflammatory properties of pyrimidine derivatives, underscoring their wide-ranging applications in pharmaceuticals (Rani et al., 2012).
Histone Deacetylase Inhibition
- Histone Deacetylase Inhibitor for Cancer Therapy : Zhou et al. (2008) describe N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide, a pyrimidine derivative, as a selective histone deacetylase inhibitor with potential as an anticancer drug (Zhou et al., 2008).
DNA Repair and Enzymatic Function
- Role in DNA Photolyase Activity : Sancar (1994) discusses the role of cyclobutane pyrimidine dimers in DNA repair, indicating the significance of pyrimidine derivatives in the enzymatic function of DNA photolyases (Sancar, 1994).
Nucleotide Metabolism
- Insights into Pyrimidine Biosynthesis : Evans and Guy (2004) provide insights into the critical role of pyrimidine nucleotides in cellular metabolism, highlighting their importance in RNA and DNA synthesis (Evans & Guy, 2004).
Mechanism of Action
Target of Action
N-pyrimidin-2-ylphenylalanine is a derivative of phenylalanine that possesses a pyrimidine moiety at the ortho-position of its aromatic ring. Pyrimidines are known to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . They are known to inhibit the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
Mode of Action
. This suggests that this compound may interact with these targets, leading to changes in their expression and activity.
Biochemical Pathways
These include antimicrobial, antimalarial, antiviral, anticancer, antileishmanial, anti-inflammatory, analgesic, anticonvulsant, antihypertensive, and antioxidant pathways .
Pharmacokinetics
Pharmacokinetics describes how the drug is absorbed, distributed, metabolised, and excreted by the body . The ADME properties are affected by physicochemical properties of the drug, and other properties such as human behavior (e.g. food and drug intake) and genetics .
Result of Action
. This suggests that this compound may have similar effects, potentially leading to a reduction in inflammation.
Properties
IUPAC Name |
3-phenyl-2-(pyrimidin-2-ylamino)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c17-12(18)11(9-10-5-2-1-3-6-10)16-13-14-7-4-8-15-13/h1-8,11H,9H2,(H,17,18)(H,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVJZYRZYVLZTQK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC2=NC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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